Unprecedented diastereoselective generation of chiral-at-metal, half sandwich Ir(iii) and Rh(iii) complexes via anomeric isomerism on “sugar-coated” N-heterocyclic carbene ligands†‡

Dalton Transactions Pub Date: 2011-03-25 DOI: 10.1039/C0DT01634A

Abstract

The first example of the diastereoselective synthesis induced by anomeric isomerism of sugar units in ligands of metal complexes was demonstrated. S and R configurations of chiral-at-metal Ir(III) and Rh(III) complexes were selectively obtained by using chelate-type NHC ligands with α- and β-glucopyranosyl units, respectively.

Graphical abstract: Unprecedented diastereoselective generation of chiral-at-metal, half sandwich Ir(iii) and Rh(iii) complexes via anomeric isomerism on “sugar-coated” N-heterocyclic carbene ligands
Recommended Literature